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Mechanism of Action: A Visual Guide

The following diagram illustrates the Wnt/β-catenin signaling pathway and how Tideglusib induces its

activation.
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Quantitative & Clinical Data

Tideglusib has been investigated in diverse disease models. The table below summarizes key quantitative

findings and clinical trial status across different fields of research.

Therapeutic Area
Model /
Population

Key Findings /
Intervention

Dosage &
Administration

Status / Source

Arrhythmogenic
Cardiomyopathy
(ACM)

Ank2& Dsg2
mutant mice
[1]

Prevention & reversal

of cardiac dysfunction;
reduced ventricular

arrhythmias [1]

20 mg/kg;

intraperitoneal
injection; every

other day for 8
weeks [1]

Phase 2 Trial
(NCT06174220)
ongoing [1] [2]

Bone
Regeneration

Rat cranial
defect

model [3]

Significantly
accelerated bone

reconstruction &
enhanced healing [3]

Local delivery via
biomaterials (e.g.,

TD-BNP@DBBM)
[3]

Preclinical

Rabbit tibial
defect

model [4]

New bone tissue
bridging defects;

higher expression of
osteogenic markers

(ALP, OPN) [4]

Local delivery via
sodium alginate

hydrogel [4]

Preclinical

Alcohol Use
Disorder (AUD)

C57BL/6J

mice [5]

Decreased ethanol

consumption in
intermittent access &

binge models [5]

100-200 mg/kg;

oral gavage [5]

Preclinical

Myotonic
Dystrophy Type 1

Pediatric

population
[6]

Population

pharmacokinetics
studied; weight-based

dosing recommended
[6]

N/A Phase 2/3 Trial
(REACH CDM X)
ongoing [6]

Key Experimental Protocols
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The methodologies from key studies provide a blueprint for investigating Tideglusib.

In Vivo Efficacy in Cardiomyopathy Models

Animal Models: Studies used Ank2 cardioselective knockout (Ank2-cKO) and homozygous Dsg2

mutant (Dsg2mut/mut) mice [1].

Treatment Protocol: Tideglusib was dissolved in DMSO and administered via intraperitoneal
injection at 20 mg/kg every other day for 8 weeks. Control groups received vehicle (DMSO) only [1].

Primary Outcome Measures:
Cardiac Function: Assessed by transthoracic echocardiography to measure left ventricular

function [1].
Arrhythmia Vulnerability: Evaluated by recording conscious electrocardiograms (ECGs)

following injection of epinephrine and caffeine to provoke arrhythmias. Premature ventricular
contractions (PVCs), nonsustained ventricular tachycardia (NSVT), and ventricular tachycardia

(VT) were quantified [1].

In Vitro & In Vivo Bone Regeneration Models

Cell-Based Assays:

Osteoblast Differentiation: MC3T3-E1 pre-osteoblast cells are cultured in osteogenic
medium. Osteogenic differentiation is quantified by Alizarin Red S staining to measure mineral

deposition and Alkaline Phosphatase (ALP) activity assays [3] [4].
Cell Migration: Evaluated using a scratch wound assay where a confluent cell monolayer is

scratched, and the rate of wound closure is measured after treatment [4].
In Vivo Bone Defect Model:

A critical-sized bone defect (e.g., in rat calvaria or rabbit tibia) is surgically created [3] [4].
The defect is filled with the test material, such as Tideglusib-loaded hydrogel or a Tideglusib-

bone composite (TD-BNP@DBBM) [3] [4].
Bone Healing Assessment: After several weeks (e.g., 3-6 weeks), healing is analyzed via

micro-computed tomography (micro-CT) for 3D bone morphology and histological staining
(e.g., H&E) to observe new bone tissue formation [7] [4].

Research Implications

The ongoing clinical trials for ACM and myotonic dystrophy are particularly significant, as they may offer

new disease-modifying strategies for conditions with limited treatment options [1] [6]. In regenerative
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medicine, Tideglusib's ability to promote robust bone healing positions it as a promising alternative to

growth factors like BMP-2, with potential cost and safety advantages [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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